Cas no 321580-40-9 (3-(benzylamino)-4-hydroxy-1??????????-thiolane-1,1-dione)

3-(benzylamino)-4-hydroxy-1??????????-thiolane-1,1-dione structure
321580-40-9 structure
Product Name:3-(benzylamino)-4-hydroxy-1??????????-thiolane-1,1-dione
CAS No:321580-40-9
MF:C11H15NO3S
MW:241.306701898575
CID:3071150
PubChem ID:3130260
Update Time:2025-04-21

3-(benzylamino)-4-hydroxy-1??????????-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(benzylamino)-4-hydroxy-1??????????-thiolane-1,1-dione
    • STK711898
    • 4-(BENZYLAMINO)TETRAHYDRO-3-THIOPHENOL 1,1-DIOXIDE
    • AKOS000537024
    • AKOS016235527
    • 3-(Benzylamino)-4-hydroxytetrahydrothiophene1,1-dioxide
    • Oprea1_579728
    • SR-01000316853
    • 4-benzylamino-1,1-dioxo-tetrahydrothiophen-3-ol
    • 4-Benzylamino-1,1-dioxotetrahydrothiophen-3-ol
    • Oprea1_795008
    • CCG-120066
    • SR-01000316853-1
    • 4-benzylamino-1,1-dioxo-tetrahydro-1-thiophen-3-ol
    • 4-(benzylamino)tetrahydrothiophene-3-ol 1,1-dioxide
    • 3-(Benzylamino)-4-hydroxytetrahydrothiophene 1,1-dioxide
    • 4-(benzylamino)-1,1-dioxothiolan-3-ol
    • HMS3430L04
    • 321580-40-9
    • MDL: MFCD00447464
    • Inchi: 1S/C11H15NO3S/c13-11-8-16(14,15)7-10(11)12-6-9-4-2-1-3-5-9/h1-5,10-13H,6-8H2
    • InChI Key: YMAQMGNGSKQAGF-UHFFFAOYSA-N
    • SMILES: S1(CC(C(C1)NCC1C=CC=CC=1)O)(=O)=O

Computed Properties

  • Exact Mass: 241.07726451Da
  • Monoisotopic Mass: 241.07726451Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.8Ų
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